Cas no 210530-71-5 (Methyl 2-(3,4-difluorophenyl)acetate)

• Product Name: Methyl 2-(3,4-difluorophenyl)acetate
• CAS No: 210530-71-5
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD04972824
• CID: 820772
• PubChem ID: 18187749
• Update Time: 2025-08-03

Methyl 2-(3,4-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3,4-difluorophenyl)acetate
• 3,4-DIFLUOROPHENYLACETIC ACID METHYL ESTER
• methyl 3,4-difluorophenylacetate
• SCHEMBL1717077
• AKOS017518017
• AS-15877
• 210530-71-5
• Benzeneacetic acid, 3,4-difluoro-, methyl ester
• DTXSID00592697
• (3,4-difluoro-phenyl)-acetic acid methyl ester
• Methyl2-(3,4-difluorophenyl)acetate
• MFCD04972824
• WXOJCEHMQHERFQ-UHFFFAOYSA-N
• F82828
• methyl (3,4-difluorophenyl)acetate
• DB-005261

• MDL： MFCD04972824
• Inchi： 1S/C9H8F2O2/c1-13-9(12)5-6-2-3-7(10)8(11)4-6/h2-4H,5H2,1H3
• InChI Key： WXOJCEHMQHERFQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(=O)OC)F

Computed Properties

• Exact Mass: 186.04900
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.68030

Methyl 2-(3,4-difluorophenyl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Store at room temperature

Additional information on Methyl 2-(3,4-difluorophenyl)acetate

Methyl 2-(3,4-difluorophenyl)acetate: A Comprehensive Overview

Methyl 2-(3,4-difluorophenyl)acetate, also known by its CAS number 210530-71-5, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate moiety and a difluorophenyl ring. The presence of the fluorine atoms in the aromatic ring imparts distinctive electronic and steric properties to the molecule, making it highly valuable in chemical synthesis and pharmaceutical research.

Recent studies have highlighted the importance of Methyl 2-(3,4-difluorophenyl)acetate in the development of novel drug candidates. Its ability to act as a building block for more complex molecules has been extensively explored in medicinal chemistry. For instance, researchers have utilized this compound to synthesize potential inhibitors for various enzyme targets, such as kinases and proteases. These findings underscore its role in advancing therapeutic interventions for diseases like cancer and neurodegenerative disorders.

The synthesis of Methyl 2-(3,4-difluorophenyl)acetate involves a multi-step process that typically begins with the preparation of the corresponding acid. This is followed by esterification using methanol under controlled conditions. The reaction conditions are critical to ensure high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing emphasis on sustainable chemistry practices.

In terms of physical properties, Methyl 2-(3,4-difluorophenyl)acetate exhibits a melting point of approximately -60°C and a boiling point around 180°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions is another advantageous feature, contributing to its widespread use in research settings.

One of the most intriguing aspects of Methyl 2-(3,4-difluorophenyl)acetate is its reactivity in different chemical transformations. For example, it has been employed as a substrate in nucleophilic acyl substitutions, where the ester group serves as an excellent leaving group. This property has been leveraged in the synthesis of bioactive molecules with enhanced pharmacokinetic profiles. Additionally, its ability to undergo Friedel-Crafts acylation reactions has opened new avenues for constructing complex aromatic systems.

From an environmental perspective, understanding the fate and behavior of Methyl 2-(3,4-difluorophenyl)acetate is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions. These studies reveal that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of non-toxic byproducts. Such insights are essential for ensuring safe handling and disposal practices in industrial settings.

Looking ahead, the demand for Methyl 2-(3,4-difluorophenyl)acetate is expected to grow due to its increasing use in pharmaceutical research and fine chemical synthesis. Ongoing research aims to optimize its production processes further while exploring new applications across diverse industries. As scientific understanding of this compound continues to evolve, it is poised to play an even more significant role in advancing modern chemistry.